Cas no 86739-15-3 (2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-)

2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- structure
86739-15-3 structure
Product Name:2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-
CAS No:86739-15-3
MF:C21H16O6
MW:364.348146438599
CID:1856757
PubChem ID:54736434
Update Time:2025-04-21

2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxochromen-3-yl)methyl]-6-methylchromen-2-one
    • CHEMBL569415
    • BDBM35526
    • DTXCID40667176
    • 3,3'-Methylenebis(4-hydroxy-6-methyl-2H-1-benzopyran-2-one)
    • 86739-15-3
    • 4-hydroxy-3-[(4-hydroxy-6-methyl-2-oxo-2H-chromen-3-yl)methyl]-6-methyl-2H-chromen-2-one
    • AO-362/14639001
    • DTXSID80716430
    • 2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl-
    • Inchi: 1S/C21H16O6/c1-10-3-5-16-12(7-10)18(22)14(20(24)26-16)9-15-19(23)13-8-11(2)4-6-17(13)27-21(15)25/h3-8,22-23H,9H2,1-2H3
    • InChI Key: DLPTXAHVYPPGPQ-UHFFFAOYSA-N
    • SMILES: O1C(C(=C(C2C=C(C)C=CC1=2)O)CC1C(=O)OC2C=CC(C)=CC=2C=1O)=O

Computed Properties

  • Exact Mass: 364.09468823Da
  • Monoisotopic Mass: 364.09468823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 93.1Ų

2H-1-Benzopyran-2-one, 3,3'-methylenebis[4-hydroxy-6-methyl- Related Literature

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